N-(3-acetylphenyl)-4-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)butanamide

• IUPAC Name: N-(3-acetylphenyl)-4-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]butanamide
• InChI: InChI=1S/C22H20FN3O3/c1-15(27)17-4-2-5-19(12-17)25-21(28)6-3-11-26-14-24-20(13-22(26)29)16-7-9-18(23)10-8-16/h2,4-5,7-10,12-14H,3,6,11H2,1H3,(H,25,28)
• InChI Key: WMWXPYAULDTJLG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CCCN2C=NC(=CC2=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H20FN3O3
• Molecular Weight: 393.4 g/mol

Description

N-(3-acetylphenyl)-4-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)butanamide is a novel compound that has attracted the attention of researchers due to its potential applications in various fields. This compound is commonly known as FL118 and is a derivative of camptothecin, a natural compound that has been used in cancer treatment. FL118 has shown promising results in preclinical studies, and its unique mechanism of action has made it a subject of interest for further research.

Scientific Research Applications

Synthesis and Biological Evaluation

Antimicrobial and Anticonvulsant Potential : The compound has been employed as a precursor in the synthesis of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives linked to a pyrimidine ring. These synthesized compounds were evaluated for their antimicrobial properties, showing moderate activity against various pathogens (Farag, Kheder, & Mabkhot, 2009). Additionally, derivatives of this compound have been explored for their anticonvulsant activity, contributing to the development of new potential treatments for epilepsy and related neurological disorders (Kamiński et al., 2015).

Anticancer and Anti-inflammatory Applications : Research has also focused on synthesizing novel pyrimidine derivatives with potential anticancer and anti-inflammatory properties. These studies involve the creation of compounds that have been tested in vitro and in vivo for their efficacy against various cancer cell lines and inflammation models, indicating significant biological activities (Hosamani, Reddy, & Devarajegowda, 2015).

Radioligand Development for Neurological Studies : The compound has been instrumental in the development of fluorinated and iodinated pyrrolopyrimidines intended for use as PET/SPECT ligands targeting the CRF1 receptor. These ligands are essential tools in neurological research, allowing for the in vivo imaging of receptor distribution and dynamics, which is crucial for understanding various psychiatric and neurodegenerative disorders (Martarello et al., 2001).